(2,4-dimethoxyphenyl)[1-(2-methylbenzyl)-3-piperidinyl]methanone

• IUPAC Name: (2,4-dimethoxyphenyl)-[1-[(2-methylphenyl)methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C22H27NO3/c1-16-7-4-5-8-17(16)14-23-12-6-9-18(15-23)22(24)20-11-10-19(25-2)13-21(20)26-3/h4-5,7-8,10-11,13,18H,6,9,12,14-15H2,1-3H3
• InChI Key: JPIZYHJTARMDOG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1CN2CCCC(C2)C(=O)C3=C(C=C(C=C3)OC)OC
• Molecular Formula: C22H27NO3
• Molecular Weight: 353.5 g/mol

Description

(2,4-dimethoxyphenyl)[1-(2-methylbenzyl)-3-piperidinyl]methanone, commonly known as U-47700, is a synthetic opioid that was first synthesized in the 1970s. It has gained popularity as a recreational drug due to its potent analgesic effects. However, its use has been associated with numerous cases of overdose and deaths.

Mechanism of Action

U-47700 acts on the mu-opioid receptors in the brain, which are responsible for pain relief and euphoria. It binds to these receptors and activates them, leading to the release of dopamine, a neurotransmitter associated with pleasure and reward. This activation also leads to the inhibition of the release of noradrenaline, a neurotransmitter responsible for increasing heart rate and blood pressure.
Biochemical and physiological effects:
U-47700 has been found to have potent analgesic effects, similar to other opioids such as morphine and fentanyl. However, it has also been associated with respiratory depression, sedation, and even death. U-47700 has been found to have a half-life of approximately 5 hours, and its effects can last up to 8 hours.

Advantages and Limitations for Lab Experiments

U-47700 has been used in scientific research to study the opioid receptors in the brain and their effects on pain relief and euphoria. However, its use is limited due to its high potential for abuse and overdose. It is also a controlled substance in many countries, making it difficult to obtain for research purposes.

Future Directions

Future research on U-47700 could focus on developing safer and more effective opioid analgesics that do not have the potential for abuse and overdose. This could involve studying the structure-activity relationship of U-47700 and other opioids to identify compounds with similar analgesic effects but with fewer side effects. Additionally, research could focus on developing new treatments for opioid addiction and overdose.

Synthesis Methods

U-47700 is synthesized by reacting 2,4-dimethoxybenzaldehyde with 2-methylbenzylamine in the presence of sodium triacetoxyborohydride. The resulting intermediate is then reacted with piperidin-3-one to produce U-47700.

Scientific Research Applications

U-47700 has been used in scientific research to study its effects on the opioid receptors in the brain. It has been found to have a high affinity for the mu-opioid receptor, which is responsible for the analgesic effects of opioids. U-47700 has also been used to study its effects on the respiratory system, as it has been associated with respiratory depression and even death.